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Compound of Interest

Compound Name: 1,5-Diamino-2-methylpentane

Cat. No.: B097949 Get Quote

This technical guide provides a comprehensive overview of 2-methylpentane-1,5-diamine, a

versatile aliphatic diamine. The information is curated for researchers, scientists, and

professionals in drug development, offering insights into its chemical identity, physicochemical

properties, synthesis, and potential applications.

Chemical Identity
The nomenclature and structural identifiers for this compound are crucial for accurate scientific

communication and database searches.

IUPAC Name: 2-Methylpentane-1,5-diamine[1]

Synonyms:

1,5-Diamino-2-methylpentane[1]

2-Methyl-1,5-pentanediamine[2]

2-Methylpentamethylenediamine[2][3]

Dytek A (trade name)[1][3]

CAS Number: 15520-10-2[1]

Molecular Formula: C₆H₁₆N₂[2]
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Molecular Weight: 116.20 g/mol

Chemical Structure:

Caption: 2D structure of 2-Methylpentane-1,5-diamine.

Physicochemical Properties
A summary of the key physicochemical properties of 2-methylpentane-1,5-diamine is presented

in the table below. These properties are essential for its handling, application, and process

development.

Property Value Reference

Physical State Colorless to pale yellow liquid [2]

Odor Strong amine odor [2]

Boiling Point 192-193 °C [3]

Melting Point -7.15 °C (estimate)

Density 0.86 g/mL at 25 °C

Solubility in Water Miscible [4]

Vapor Pressure 130 mmHg at 135 °C

Refractive Index n20/D 1.459

Flash Point 83 °C (181.4 °F) [3]

pKa₁ 10.0 [4]

pKa₂ 11.2 [4]

Spectral Data
While detailed spectral assignments for 2-methylpentane-1,5-diamine are not readily available

in public databases, general characteristics can be inferred from its structure.
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¹H NMR: The spectrum is expected to show complex multiplets for the methylene and

methine protons, and a broad singlet for the amine protons.

¹³C NMR: The spectrum should display distinct signals for the five unique carbon atoms in

the aliphatic chain and the methyl group.

FT-IR: Characteristic peaks would include N-H stretching vibrations (around 3300-3500

cm⁻¹), C-H stretching (around 2850-2960 cm⁻¹), and N-H bending vibrations (around 1590-

1650 cm⁻¹).

Mass Spectrometry: The mass spectrum is available through the NIST WebBook.[5] The

fragmentation pattern would likely involve the loss of amino and alkyl fragments.

Experimental Protocols
Synthesis
A common industrial synthesis of 2-methylpentane-1,5-diamine involves the hydrogenation of

2-methylglutaronitrile.[3][6] While specific laboratory-scale protocols are not widely published, a

general procedure based on patent literature is outlined below.

Reaction Scheme:

2-Methylglutaronitrile

2-Methylpentane-1,5-diamine

Hydrogenation

H₂

Raney Nickel or Cobalt Catalyst
Ammonia (optional, as solvent/suppressant)

Click to download full resolution via product page

Caption: Synthesis of 2-methylpentane-1,5-diamine.

Procedure Outline (based on industrial processes):[7]
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Catalyst Preparation: A highly dispersed nickel or cobalt catalyst, such as Raney nickel, is

typically used.

Hydrogenation: The reaction is carried out in a high-pressure reactor. 2-Methylglutaronitrile is

subjected to hydrogenation at elevated temperatures and pressures. The reaction may be

performed in stages with varying temperature and pressure to optimize yield and selectivity.

[7] The use of ammonia as a solvent can help to suppress the formation of secondary and

tertiary amines.

Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The

resulting mixture is then purified by fractional distillation to isolate the 2-methylpentane-1,5-

diamine.

Analysis
Gas chromatography (GC) is a suitable method for analyzing the purity of 2-methylpentane-1,5-

diamine and monitoring reaction progress. A patent describes the use of a 50' UCW-98 column

with a temperature program from 80°C to 240°C for the analysis of the reaction mixture.

Applications in Research and Drug Development
While the primary applications of 2-methylpentane-1,5-diamine are in the polymer and

materials industry as a monomer and curing agent, its chemical structure as an aliphatic

diamine provides potential utility in drug development, particularly as a linker or scaffold.[3][8]

Role as a Chemical Linker
Aliphatic diamines are frequently used as linkers in the design of various bioconjugates,

including antibody-drug conjugates (ADCs).[8] The two primary amine groups offer reactive

handles for covalent attachment to other molecules.

The general workflow for utilizing a diamine linker in the synthesis of an ADC is depicted below.
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Linker-Payload Synthesis
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Mechanism of Action
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Caption: Conceptual workflow of a diamine as a linker in an ADC.
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In this conceptual workflow, one amine group of the diamine can be reacted with a cytotoxic

drug (payload), while the other amine group can be modified to react with a monoclonal

antibody. This creates a targeted delivery system where the toxic payload is selectively

delivered to cancer cells recognized by the antibody.

Diamines as Scaffolds in Medicinal Chemistry
The diamine motif is a common feature in many biologically active compounds and approved

drugs. The two amine groups can serve as key pharmacophoric features or as points for

diversification in the synthesis of compound libraries for drug discovery. While there is no

specific information on the biological activity of 2-methylpentane-1,5-diamine itself, its structural

features are relevant to the broader field of medicinal chemistry. Amines are prevalent in many

neurotransmitters and other biologically important molecules.[9]

Safety and Handling
2-Methylpentane-1,5-diamine is a corrosive and toxic substance. It can cause severe skin

burns and eye damage, and is harmful if swallowed or inhaled.[3] Appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used when handling this compound. It should be stored in a well-ventilated area, away from

heat and incompatible materials. For detailed safety information, consult the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
2-Methylpentane-1,5-diamine is a well-characterized aliphatic diamine with significant

applications in industrial chemistry. For researchers in drug development, its utility lies in its

potential as a versatile building block, either as a linker for bioconjugation or as a scaffold for

the synthesis of new chemical entities. Further research into its specific biological activities and

applications in medicinal chemistry could unveil new opportunities for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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